Cas no 91857-91-9 (3-(4-Chlorophenyl)-1H-pyrazol-4-amine)

3-(4-Chlorophenyl)-1H-pyrazol-4-amine is a synthetic organic compound with significant applications in medicinal chemistry. This compound features a chlorophenyl group and a pyrazol-4-amine moiety, which contribute to its pharmacological activity. Its unique structure and chemical properties make it a valuable intermediate in the synthesis of various pharmaceuticals, including antiviral and antibacterial agents. The compound's high purity and stability ensure reliable performance in chemical reactions, making it an essential tool in drug discovery and development.
3-(4-Chlorophenyl)-1H-pyrazol-4-amine structure
91857-91-9 structure
Product Name:3-(4-Chlorophenyl)-1H-pyrazol-4-amine
CAS No:91857-91-9
MF:C9H8ClN3
MW:193.632920265198
MDL:MFCD01693695
CID:1971177
PubChem ID:13303421
Update Time:2025-07-25

3-(4-Chlorophenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-chlorophenyl)-1h-pyrazol-4-amine
    • 3-(4-chlorophenyl)-1H-pyrazol-4-amine
    • AGN-PC-00LYL1
    • CTK6G9796
    • CTK8F4672
    • MolPort-009-194-351
    • 4-Amino-5-(p-chlorophenyl)pyrazole
    • SBB091645
    • 3-(4-chlorophenyl)pyrazole-4-ylamine
    • 91857-91-9
    • AKOS005071616
    • DA-25182
    • MFCD10758055
    • CS-0067822
    • AC-0221
    • DTXSID60919482
    • D73535
    • Pyrazole, 4-amino-5-(p-chlorophenyl)-
    • EN300-1967440
    • 1H-Pyrazol-4-amine, 3-(4-chlorophenyl)-
    • J-510675
    • 3-(4-Chlorophenyl)-1H-pyrazol-4-amine
    • MDL: MFCD01693695
    • Inchi: 1S/C9H8ClN3/c10-7-3-1-6(2-4-7)9-8(11)5-12-13-9/h1-5H,11H2,(H,12,13)
    • InChI Key: LFSLUVMNIIJPQB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(C=NN1)N

Computed Properties

  • Exact Mass: 193.0406750g/mol
  • Monoisotopic Mass: 193.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Melting Point: 136-138°

3-(4-Chlorophenyl)-1H-pyrazol-4-amine Security Information

  • HazardClass:IRRITANT

3-(4-Chlorophenyl)-1H-pyrazol-4-amine Pricemore >>

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